Cas no 605-02-7 (1-Phenylnaphthalene)
1-Phenylnaphthalene is a polycyclic aromatic hydrocarbon (PAH) consisting of a naphthalene core substituted with a phenyl group. It is commonly utilized as an intermediate in organic synthesis and as a building block for more complex aromatic compounds. The compound exhibits stability under standard conditions and demonstrates utility in fluorescence studies due to its aromatic structure. Its relatively low volatility and high thermal stability make it suitable for applications in material science, particularly in the development of organic semiconductors and liquid crystals. Additionally, 1-phenylnaphthalene serves as a model compound for studying PAH reactivity and environmental behavior.
1-Phenylnaphthalene structure
Product Name:1-Phenylnaphthalene
CAS No:605-02-7
MF:C16H12
MW:204.266484260559
MDL:MFCD00003983
CID:82670
PubChem ID:87574792
Update Time:2025-06-06
1-Phenylnaphthalene Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenylnaphthalene
- 11 -Phenylnaphthalene
- 1-Phenylnaphthalene Solution
- Naphthalene, 1-phenyl-
- 1-Phenyl-naphthalene
- PHENYLNAPHTHALENE
- 10NXC4G45Q
- IYDMICQAKLQHLA-UHFFFAOYSA-N
- phenyl-napthalene
- 1-Naphthylbenzene
- 1-phenylnapthalene
- p-(4-naphthyl)benzene
- NSC5257
- Naphthalene, 1-phenyl- (8CI)(9CI)
- AX8016236
- ST50
- P0632
- 1-Phenylnaphthalene, 96%
- NSC-5257
- FT-0608262
- CS-0187929
- Q27251151
- 605-02-7
- InChI=1/C16H12/c1-2-7-13(8-3-1)16-12-6-10-14-9-4-5-11-15(14)16/h1-12
- NS00034370
- A832755
- MFCD00003983
- AS-57186
- 1-phenylnaphtalene
- DTXSID8060539
- NSC 5257
- AC-18700
- D82132
- EINECS 210-081-6
- 1-Phenylnaphthalene 10 microg/mL in Acetonitrile
- UNII-10NXC4G45Q
- AKOS004901779
- 10-Deacetylbaccatin III pound 10-DAB III pound(c)
- Naphthalene, 1phenyl
- Naphthalene, 1-phenyl-(8CI)(9CI)
- DTXCID1042815
- Naphthalene, 1-phenyl-(8CI)
- DB-053633
-
- MDL： MFCD00003983
- Inchi： 1S/C16H12/c1-2-7-13(8-3-1)16-12-6-10-14-9-4-5-11-15(14)16/h1-12H
- InChI Key： IYDMICQAKLQHLA-UHFFFAOYSA-N
- SMILES： C12C=CC=CC=1C=CC=C2C1C=CC=CC=1
- BRN： 1906885
Computed Properties
- Exact Mass: 204.09400
- Monoisotopic Mass: 204.093900383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.8
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Not available
- Density: 1.085 g/mL at 25 °C(lit.)
- Melting Point: 45°C
- Boiling Point: 320°C(lit.)
- Flash Point: Degrees Fahrenheit:>235.4°F
Degrees Celsius:>113°C - Refractive Index: n20/D 1.664(lit.)
- PSA: 0.00000
- LogP: 4.50680
- Solubility: Not available
1-Phenylnaphthalene Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S24/25
- Safety Term：S24/25
1-Phenylnaphthalene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B21953-5g |
1-Phenylnaphthalene, 97% |
605-02-7 | 97% | 5g |
￥850.00 | 2023-04-25 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B21953-25g |
1-Phenylnaphthalene, 97% |
605-02-7 | 97% | 25g |
￥3599.00 | 2023-04-25 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B21953-100g |
1-Phenylnaphthalene, 97% |
605-02-7 | 97% | 100g |
￥12127.00 | 2023-04-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160381-100g |
1-Phenylnaphthalene |
605-02-7 | >97.0%(GC) | 100g |
¥7209.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160381-25g |
1-Phenylnaphthalene |
605-02-7 | >97.0%(GC) | 25g |
¥2265.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160381-5G |
1-Phenylnaphthalene |
605-02-7 | >97.0%(GC) | 5g |
¥714.90 | 2023-09-01 | |
| TRC | P399238-50mg |
1-Phenylnaphthalene |
605-02-7 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P399238-100mg |
1-Phenylnaphthalene |
605-02-7 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P399238-500mg |
1-Phenylnaphthalene |
605-02-7 | 500mg |
$ 115.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P41150-1g |
1-Phenylnaphthalene |
605-02-7 | 96% | 1g |
¥355.0 | 2023-07-10 |
1-Phenylnaphthalene Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:605-02-7)1-Phenylnaphthalene, ≥ 95.0%
Order Number:LE17608
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com
1-Phenylnaphthalene Related Literature
-
E. H. Binns,K. H. Squire Trans. Faraday Soc. 1962 58 762
-
2. 120. 3 : 4-Benzfluorenones. Part I. The effect of groups on their formation and their fission with alkaliFawzy Ghali Baddar,Munir Gindy J. Chem. Soc. 1944 450
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3. 251. Phenylpropiolic acids. Part II. The dimerisation of p-nitro- and p-methoxy-phenylpropiolic acidF. G. Baddar,Lanson Salib El-Assal J. Chem. Soc. 1948 1267
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4. 404. Phenylpropiolic acids. Part III. The effect of substituents on the mode of cyclisation of substituted phenylpropiolic anhydridesF. G. Baddar,Lanson S. El-Assal J. Chem. Soc. 1951 1844
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5. Bridged-ring nitrogen compounds. Part 10. Synthesis of bridged 3-benzazepine derivatives as conformationally restricted dopamine analoguesRobert G. Gentles,David Middlemiss,George R. Proctor,Andrew H. Sneddon J. Chem. Soc. Perkin Trans. 1 1991 1423
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:605-02-7)1-Phenylnaphthalene, ≥ 95.0%
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry